Cas no 877800-59-4 (2-2-amino-5-(2-bromophenoxy)pyrimidin-4-yl-5-ethoxyphenol)

• Product Name: 2-2-amino-5-(2-bromophenoxy)pyrimidin-4-yl-5-ethoxyphenol
• CAS No: 877800-59-4
• MF: C₁₈H₁₆BrN₃O₃
• MW: 402.241943359375
• CID: 5422168
• Update Time: 2025-07-15

2-2-amino-5-(2-bromophenoxy)pyrimidin-4-yl-5-ethoxyphenol Chemical and Physical Properties

Names and Identifiers

• 2-(5-(2-bromophenoxy)-2-imino-1,2-dihydropyrimidin-4-yl)-5-ethoxyphenol
• 2-2-amino-5-(2-bromophenoxy)pyrimidin-4-yl-5-ethoxyphenol

• Inchi： 1S/C18H16BrN3O3/c1-2-24-11-7-8-12(14(23)9-11)17-16(10-21-18(20)22-17)25-15-6-4-3-5-13(15)19/h3-10,23H,2H2,1H3,(H2,20,21,22)
• InChI Key： FWZCPAVCZDSLJB-UHFFFAOYSA-N
• SMILES： C1(O)=CC(OCC)=CC=C1C1C(OC2=CC=CC=C2Br)=CN=C(N)N=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Phenylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Phenylpyrimidines

Additional information on 2-2-amino-5-(2-bromophenoxy)pyrimidin-4-yl-5-ethoxyphenol

Introduction to 2-2-amino-5-(2-bromophenoxy)pyrimidin-4-yl-5-ethoxyphenol (CAS No. 877800-59-4)

2-2-amino-5-(2-bromophenoxy)pyrimidin-4-yl-5-ethoxyphenol, identified by its CAS number 877800-59-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This compound belongs to the pyrimidine derivatives class, a family of molecules known for their diverse biological activities and potential therapeutic applications. The structural features of this compound, particularly its combination of amino, bromophenoxy, and ethoxyphenol substituents, contribute to its unique chemical properties and reactivity, making it a valuable scaffold for drug discovery and medicinal chemistry investigations.

The molecular structure of 2-2-amino-5-(2-bromophenoxy)pyrimidin-4-yl-5-ethoxyphenol encompasses a pyrimidinyl core linked to a phenolic moiety through an ethoxy group, with an additional bromophenoxy substituent at the 5-position of the pyrimidine ring. This arrangement creates multiple sites for functionalization and interaction with biological targets, which is a critical consideration in the design of novel therapeutic agents. The presence of both amino and bromine atoms further enhances its utility as a building block in synthetic chemistry, enabling modifications through various coupling reactions and cross-coupling techniques.

In recent years, there has been growing interest in exploring the pharmacological potential of pyrimidine derivatives due to their ability to modulate key biological pathways involved in diseases such as cancer, inflammation, and infectious disorders. The specific substitution pattern of 2-2-amino-5-(2-bromophenoxy)pyrimidin-4-yl-5-ethoxyphenol makes it an attractive candidate for further investigation in these areas. For instance, studies have demonstrated that pyrimidine-based compounds can interact with enzymes and receptors in a manner that inhibits disease progression or enhances therapeutic efficacy.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex drug molecules. The bromophenoxy group, in particular, serves as a versatile handle for palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are widely employed in medicinal chemistry to construct intricate molecular frameworks. Additionally, the amino group provides opportunities for further derivatization via amide or urea bond formation, expanding the scope of possible pharmacological derivatives.

Recent advancements in computational chemistry have also facilitated the study of 2-2-amino-5-(2-bromophenoxy)pyrimidin-4-yl-5-ethoxyphenol by enabling virtual screening and molecular docking simulations. These techniques allow researchers to predict binding affinities and interactions with target proteins, thereby accelerating the drug discovery process. Preliminary computational studies suggest that this compound may exhibit inhibitory activity against certain kinases and transcription factors, which are overexpressed in various malignancies. Such findings underscore its significance as a lead compound in oncology research.

The synthesis of 2-2-amino-5-(2-bromophenoxy)pyrimidin-4-yl-5-ethoxyphenol involves multi-step organic transformations that highlight the ingenuity of modern synthetic methodologies. Key steps typically include condensation reactions to form the pyrimidine core, followed by selective halogenation and functional group interconversions to introduce the bromophenoxy and ethoxyphenol moieties. The optimization of these synthetic routes is crucial for achieving high yields and purity levels necessary for subsequent biological evaluations.

In addition to its synthetic appeal, 2-(amino)-5-(bromophenoxy)pyrimidin(4H)-yl)-5-(ethoxy)phenol has shown promise in preclinical models as a modulator of inflammatory pathways. Pyrimidine derivatives are known to interact with enzymes such as cyclooxygenases (COX) and lipoxygenases (LOX), which play pivotal roles in mediating inflammatory responses. By targeting these enzymes or related signaling cascades, compounds like 87780059 could offer novel therapeutic strategies for chronic inflammatory conditions such as rheumatoid arthritis or inflammatory bowel disease.

The pharmacokinetic profile of CAS No 87780059 is another critical factor that influences its potential as a drug candidate. Studies have begun to investigate its solubility, stability, metabolic pathways, and excretion characteristics using both in vitro assays and animal models. Understanding these parameters is essential for predicting how well the compound will behave within a clinical setting and for guiding dose optimization efforts.

From a regulatory perspective, ensuring compliance with Good Manufacturing Practices (GMP) is paramount when handling 87780059 for research purposes. This includes maintaining stringent quality control measures throughout synthesis and purification processes to guarantee consistency and reproducibility across different batches. Such standards are not only essential for academic investigations but also for eventual clinical translation if promising preclinical results are obtained.

The broader impact of compounds like 87780059 extends beyond individual research projects; they contribute to the collective knowledge base that drives innovation in pharmaceutical sciences. As researchers continue to explore new synthetic pathways and biological targets using tools like high-throughput screening (HTS), molecules such as this one serve as valuable starting points for developing next-generation therapeutics.

In conclusion,87780059 exemplifies how structural complexity can be leveraged to create molecules with tailored biological activities,highlighting its significance as both a research tool anda potential drug candidate.Combining state-of-the-art synthetic methods with advanced computational modeling enables scientists todesignand optimizecompoundswithprecisefunctionalities,whichiscrucialforadvancingmedicinalchemistryandpharmaceuticaldevelopment efforts worldwide.